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Compound of Interest

Compound Name: Triethylgermanium chloride

Cat. No.: B1583768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of

Triethylgermanium Chloride (C₆H₁₅ClGe), an organometallic compound used as an organic

intermediate.[1][2][3] The data presented is compiled from various chemical data sources to

ensure a thorough summary for research and development applications.

Quantitative Physical Properties
The key physical characteristics of triethylgermanium chloride are summarized in the table

below for easy reference and comparison.
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Property Value Citations

Boiling Point 173 - 180 °C [1][4][5][6][7]

Density 1.175 g/mL at 25 °C [2][4][5][6]

Molecular Weight 195.23 - 195.28 g/mol [4][5][6][8][9]

Melting Point < -50 °C [4][6]

Refractive Index n20/D 1.459 [2][5]

Flash Point 43.2 - 113 °C [1][4][5]

Appearance Clear, colorless liquid [3][4]

Water Solubility Insoluble [2][3][5]

CAS Number 994-28-5 [1][2][3][8]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not available in the consulted reference materials. The values, often marked as "(lit.)",

indicate they are cited from established scientific literature.[2][4][5] These fundamental

properties are typically determined using standardized methodologies outlined below:

Boiling Point Determination: The boiling point is generally measured at atmospheric

pressure. A common laboratory method involves distillation, where the temperature of the

vapor in equilibrium with the boiling liquid is recorded. For more precise measurements, an

ebulliometer is used, which measures the boiling point of a liquid by measuring the

temperature of the vapor-liquid equilibrium.

Density Measurement: The density of a liquid is typically determined using a pycnometer or a

digital density meter. The method involves measuring the mass of a known volume of the

substance at a specific temperature, in this case, 25 °C.[4]

Refractive Index Measurement: The refractive index is measured using a refractometer, most

commonly an Abbé refractometer. This instrument measures the angle at which light is bent
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(refracted) as it passes through the liquid sample at a specified temperature and wavelength

(typically the sodium D-line, 589 nm), indicated by "n20/D".[2][5]

Logical Relationships and Workflows
The determination of basic physical properties such as the boiling point does not involve

complex signaling pathways or experimental workflows that would necessitate a diagrammatic

representation. The process is a direct, standardized measurement of an intrinsic material

property.

Below is a simplified logical workflow for the characterization of a chemical substance like

triethylgermanium chloride.
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Caption: Logical workflow for chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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